Cas no 2228363-87-7 (N-3-(4-bromophenyl)propylhydroxylamine)

• Product Name: N-3-(4-bromophenyl)propylhydroxylamine
• CAS No: 2228363-87-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6143479
• PubChem ID: 165689056
• Update Time: 2025-09-23

N-3-(4-bromophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-3-(4-bromophenyl)propylhydroxylamine
• N-[3-(4-bromophenyl)propyl]hydroxylamine
• 2228363-87-7
• EN300-1922999

• Inchi： 1S/C9H12BrNO/c10-9-5-3-8(4-6-9)2-1-7-11-12/h3-6,11-12H,1-2,7H2
• InChI Key： ABRPNEGHMBIDSG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCNO

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on N-3-(4-bromophenyl)propylhydroxylamine

Recent Advances in the Study of N-3-(4-bromophenyl)propylhydroxylamine (CAS: 2228363-87-7) in Chemical Biology and Pharmaceutical Research

N-3-(4-bromophenyl)propylhydroxylamine (CAS: 2228363-87-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenyl and hydroxylamine functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and targeted drug delivery. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential clinical applications, making it a focal point for researchers in the field.

One of the key areas of investigation has been the role of N-3-(4-bromophenyl)propylhydroxylamine as a selective inhibitor of certain enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to bind selectively to COX-2, reducing inflammatory markers without the gastrointestinal side effects commonly associated with non-selective COX inhibitors.

In addition to its anti-inflammatory properties, recent research has explored the potential of N-3-(4-bromophenyl)propylhydroxylamine in oncology. A preclinical study conducted by researchers at the National Cancer Institute revealed that this compound could enhance the efficacy of certain chemotherapeutic agents by inhibiting DNA repair mechanisms in cancer cells. The study, which utilized in vitro and in vivo models, reported a significant reduction in tumor growth when the compound was administered in combination with standard chemotherapy regimens.

Another notable advancement is the development of novel synthetic routes for N-3-(4-bromophenyl)propylhydroxylamine, as described in a recent publication in Organic Letters. The authors presented a more efficient and scalable synthesis method, which could facilitate its broader application in drug discovery and development. This methodological improvement addresses previous challenges related to yield and purity, paving the way for larger-scale production and further clinical evaluation.

Despite these promising findings, challenges remain in the clinical translation of N-3-(4-bromophenyl)propylhydroxylamine. Pharmacokinetic studies have indicated variable bioavailability, necessitating further optimization of its formulation. Ongoing research is exploring nanoparticle-based delivery systems to enhance its stability and target specificity, as reported in a 2024 study in the Journal of Controlled Release.

In conclusion, N-3-(4-bromophenyl)propylhydroxylamine (CAS: 2228363-87-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in inflammation, oncology, and drug delivery highlight its potential to address unmet medical needs. Future research should focus on overcoming current limitations, such as bioavailability and formulation challenges, to fully realize its therapeutic potential. The continued exploration of this compound underscores its importance in advancing both basic science and clinical applications in the field.